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Abstract
Androstenol (5α-androst-16-en-3α-ol) is a steroid compound found in human sweat and urine

that has been a subject of scientific inquiry for its potential role as a human pheromone. This

technical whitepaper provides an in-depth review of the existing evidence, focusing on

quantitative data from key studies, detailed experimental methodologies, and proposed

signaling pathways. The contentious nature of androstenol's classification as a human

pheromone is critically examined, with a balanced presentation of both supporting and

contradictory findings. This document aims to serve as a comprehensive resource for

researchers, scientists, and drug development professionals interested in the chemical signals

that mediate human social and physiological responses.

Introduction
Pheromones are chemical substances released by an animal that affect the behavior or

physiology of others of the same species. While well-documented in many species, the

existence and function of human pheromones remain a topic of significant scientific debate.

Androstenol, a 16-androstene steroid, is one of the most studied candidate human

pheromones. It is a volatile compound with a musk-like odor, and its concentration in humans,

particularly in male axillary sweat, increases significantly after puberty.
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The central hypothesis is that androstenol acts as a chemical signal influencing mood, social

interactions, and physiological states in humans. However, the research landscape is fraught

with conflicting results and methodological critiques. A major point of contention is the

functionality of the vomeronasal organ (VNO) in humans, the specialized sensory organ for

detecting pheromones in many other mammals, which is largely considered vestigial in adult

humans. This whitepaper will synthesize the available data to provide a clear and critical

overview of the current state of androstenol research.

Evidence from Human Studies: A Quantitative
Overview
The effects of androstenol have been investigated across behavioral, cognitive, and

physiological domains. This section summarizes the quantitative findings from key studies.

Effects on Mood and Social Perception
Several studies have explored the impact of androstenol on mood and the perception of

others. The results, however, are not always consistent.
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Study Participants
Androstenol
Administration

Key Findings

Kirk-Smith et al.

(1978)[1][2][3][4][5]

24 male and female

undergraduates

Surgical mask

impregnated with

androstenol

Photographed women

rated as "sexier" and

"more attractive";

photographed men

and women rated as

"warmer" and

"friendlier".[3][4] Mood

ratings showed

subjects felt

"friendlier" and "more

elated" at the start of

the session.[1][4]

Benton (1982) Female subjects

Androstenol or

placebo applied to the

upper lip daily for a

month

In the middle of their

menstrual cycle,

women exposed to

androstenol rated their

moods as more

"submissive" rather

than "aggressive". No

significant effect on

ratings of

happy/depressed,

lethargic/lively,

sexy/unsexy, or

irritable/good-

tempered.[6][7]

Filsinger et al. (1984) Not specified Not specified

Female subjects rated

themselves as less

sexy in the presence

of androstenol.[3]

Effects on Attractiveness Ratings
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A common hypothesis is that androstenol may influence perceptions of attractiveness.

Study Participants
Androstenol
Administration

Key Findings

Cutler et al. (1998) Not specified Not specified

Females rated male

targets as more

attractive, friendly,

sexy, and warm in the

presence of

androstenol.[8]

Gustavson et al.

(1987)
University students

A confederate of the

experimenter

emanating the odor of

androstenol

No evidence that the

odor of androstenol

influenced students'

judgments of the

attractiveness of the

confederates.[7]

Physiological Effects
Researchers have also investigated the impact of androstenol on physiological parameters,

including hormonal levels and brain activity.
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Study Participants
Androstenol
Administration

Key Findings

Shinohara et al.

(2000)[8][9][10][11]

Female college

students in the

follicular phase

Androstenol applied to

the upper lip

The frequency of

Luteinizing Hormone

(LH) pulses was

decreased.[8][9]

Savic et al. (2001)[12]

[13][14]

16 healthy

heterosexual women

Passive smelling of

androstenol

Positron Emission

Tomography (PET)

scans showed

activation in the

anterior

hypothalamus.[12][13]

This activation pattern

was distinct from that

of ordinary odors,

which activated

classical olfactory

regions.[12]

Cognitive Effects
The influence of androstenol on cognitive processes, such as lexical decision-making, has

also been explored.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 12 Tech Support

https://pubmed.ncbi.nlm.nih.gov/10944511/
https://patents.google.com/patent/US20130295140A1/en
https://academic.oup.com/chemse/article/25/4/465/342748?login=true
https://academic.oup.com/chemse/article-abstract/25/4/465/342748
https://pubmed.ncbi.nlm.nih.gov/10944511/
https://patents.google.com/patent/US20130295140A1/en
https://pmc.ncbi.nlm.nih.gov/articles/PMC2822864/
https://www.researchgate.net/publication/41511365_Androstenol_-_a_Steroid_Derived_Odor_Activates_the_Hypothalamus_in_Women
https://pmc.ncbi.nlm.nih.gov/articles/PMC6870699/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2822864/
https://www.researchgate.net/publication/41511365_Androstenol_-_a_Steroid_Derived_Odor_Activates_the_Hypothalamus_in_Women
https://pmc.ncbi.nlm.nih.gov/articles/PMC2822864/
https://www.benchchem.com/product/b1195071?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195071?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Study Participants
Androstenol
Administration

Key Findings

d'Ettorre et al. (2018)

[15][16]

90 women and 77

men

Androstene

compounds (including

androstenol) applied

to the philtrum

Men exposed to

androstenol showed a

significantly reduced

error rate in a lexical

decision task.[15]

Androstenol did not

significantly affect

reaction times to

words with different

emotional valences.

[15]

Experimental Protocols: A Closer Look
The methodologies employed in androstenol research are critical to interpreting the findings.

This section details the protocols of some of the key studies cited.

Kirk-Smith et al. (1978): Mood and Social Perception
Study

Objective: To investigate the effect of androstenol on social attitudes.

Participants: 24 male and female undergraduate students.

Experimental Design: A within-subjects design where each participant was tested in two

sessions, one with androstenol and one with a clean mask (control).

Androstenol Administration: A surgical mask was impregnated with a solution of

androstenol. The exact concentration and solvent are not specified in the available

abstracts.

Procedure: Participants wore the mask and rated photographs of people, animals, and

buildings on 15 nine-point bipolar category scales (e.g., warm-cold, friendly-antagonistic).

They also rated their own moods before and after the task.
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Outcome Measures: Ratings on the bipolar scales for the photographs and self-reported

mood scales.

Data Analysis: Factor analysis was used to assess the pattern of changes in ratings.[4]

Shinohara et al. (2000): Luteinizing Hormone (LH)
Secretion Study

Objective: To examine the effects of androstenol on the pulsatile secretion of LH in human

females.[8][9][11]

Participants: Female college students in the follicular phase of their menstrual cycle.

Experimental Design: A crossover design where participants were exposed to androstenol
and a control substance on different occasions.

Androstenol Administration: Androstenol was applied to the upper lip of the participants.

The exact dosage and vehicle are not detailed in the available abstracts. One report

mentions a concentration of 2.5 mM in isopropanol being used in a related study.[17]

Procedure: Blood samples were taken to measure LH levels and determine the frequency of

LH pulses before and after exposure to androstenol.

Outcome Measures: The frequency of LH pulses.

Data Analysis: Comparison of LH pulse frequency before and during androstenol exposure.

Savic et al. (2001): Brain Activation Study
Objective: To determine if smelling androstenol elicits cerebral activation and if this pattern

differs from that of ordinary odors.[12]

Participants: 16 healthy, right-handed, heterosexual women.

Experimental Design: Participants were exposed to androstenol, four ordinary odors, and

odorless air (baseline) during PET scans.
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Androstenol Administration: Passive smelling of crystalline androstenol (200 mg)

presented in a glass bottle 10 mm from the nose.[18]

Procedure: Regional cerebral blood flow (rCBF) was measured using [15O]H2O PET during

each stimulus condition.

Outcome Measures: Changes in rCBF, indicating brain activation.

Data Analysis: Statistical Parametric Mapping (SPM2) was used to analyze the PET data

and identify regions of significant activation by contrasting the androstenol condition with

the baseline. The Talairach coordinates for the peak activation in the hypothalamus were

reported as 4, 0, -18.[13]

Proposed Signaling Pathways and Mechanisms of
Action
The mechanism by which androstenol might exert its effects is a key area of investigation,

particularly given the debate over the functionality of the human VNO.

The Vomeronasal Organ (VNO) and the Olfactory System
In many mammals, the VNO is the primary organ for detecting pheromones. However, in

humans, the VNO is generally considered to be non-functional in adults. The genes encoding

for VNO receptors are pseudogenes, and there is no clear neural connection from the VNO to

the brain. Therefore, it is more likely that any effects of androstenol are mediated through the

main olfactory system.

Hypothalamic Activation
The finding of hypothalamic activation in response to androstenol is significant because the

hypothalamus plays a crucial role in regulating hormones, emotions, and social behaviors. The

proposed pathway suggests that androstenol is detected by olfactory receptors in the nasal

cavity, and this information is then transmitted to the olfactory bulb and subsequently to other

brain regions, including the hypothalamus.
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Proposed signaling pathway for androstenol via the main olfactory system.

Modulation of GABA-A Receptors
Recent research has suggested a more direct neuromodulatory role for androstenol. Studies

have shown that androstenol can act as a positive modulator of GABA-A receptors, the

primary inhibitory neurotransmitter receptors in the brain.[19][20] This action is similar to that of

endogenous neurosteroids. By enhancing GABAergic inhibition, androstenol could potentially

influence mood and arousal states.

Synaptic Level

Androstenol
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Increased Neuronal
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Enhanced Cl- influx
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Proposed mechanism of androstenol as a GABA-A receptor modulator.

Experimental Workflow Diagrams
To provide a clearer understanding of the research methodologies, the following diagrams

illustrate the workflows of two key experimental paradigms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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